Cas no 140139-12-4 (Methanol, (tributylstannyl)-, acetate)

• Product Name: Methanol, (tributylstannyl)-, acetate
• CAS No: 140139-12-4
• MF: C₁₅H₃₂O₂Sn
• MW: 363.123384475708
• CID: 1283759
• PubChem ID: 14927903
• Update Time: 2025-05-21

Methanol, (tributylstannyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Methanol, (tributylstannyl)-, acetate
• 140139-12-4
• SY319091
• (Tributylstannyl)methyl Acetate

• Inchi： 1S/3C4H9.C3H5O2.Sn/c3*1-3-4-2;1-3(4)5-2;/h3*1,3-4H2,2H3;2H2,1H3;
• InChI Key： JCLSHWFILZAPDD-UHFFFAOYSA-N
• SMILES： [Sn](COC(C)=O)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 374.15592
• Monoisotopic Mass: 364.142433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Additional information on Methanol, (tributylstannyl)-, acetate

Methanol, (tributylstannyl)-, acetate (CAS No. 140139-12-4): A Comprehensive Overview

Methanol, (tributylstannyl)-, acetate, also referred to as tributyltin methoxyacetate or tributyltin methoxy acetic acid ester, is a specialized organotin compound with the CAS registry number 140139-12-4. This compound has garnered significant attention in the fields of organic synthesis, materials science, and catalysis due to its unique chemical properties and versatile applications. The molecule consists of a tributyltin group attached to a methoxyacetate moiety, making it a valuable intermediate in various chemical reactions.

The synthesis of methanol, (tributylstannyl)-, acetate typically involves the reaction of tributyltin alcohol with acetic anhydride in the presence of an acid catalyst. This reaction pathway is well-documented and has been optimized for high yield and purity. The resulting compound is a stable organotin reagent that can be readily used in subsequent transformations. Its stability under standard storage conditions makes it a preferred choice for researchers working in organometallic chemistry.

One of the most notable applications of methanol, (tributylstannyl)-, acetate is in the field of cross-coupling reactions. Recent studies have highlighted its effectiveness as a tin-based reagent in Stille coupling reactions, where it facilitates the formation of carbon-carbon bonds between aryl or alkenyl halides and tin reagents. This has significant implications for the synthesis of complex organic molecules, including those relevant to pharmaceuticals and agrochemicals.

In addition to its role in cross-coupling reactions, methanol, (tributylstannyl)-, acetate has been employed as a precursor in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to construct intricate molecular frameworks with potential anticancer and antimicrobial properties. Its ability to undergo various nucleophilic substitutions and additions makes it a valuable building block in medicinal chemistry.

The chemical stability and reactivity of methanol, (tributylstannyl)-, acetate have also made it an attractive candidate for use in materials science. Recent advancements have explored its application in the synthesis of novel polymers and nanomaterials. For example, studies have demonstrated its potential as a precursor for tin-containing nanoparticles, which exhibit unique electronic and optical properties suitable for applications in electronics and optoelectronics.

From an environmental perspective, the handling and disposal of methanol, (tributylstannyl)-, acetate require careful consideration due to its organotin nature. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to minimize exposure and ensure safe handling practices. Researchers are encouraged to adhere to established safety protocols when working with this compound.

Looking ahead, the continued exploration of methanol, (tributylstannyl)-, acetate is expected to yield further insights into its potential applications across diverse fields. Ongoing research focuses on optimizing its use in asymmetric catalysis and developing novel synthetic methodologies that leverage its unique reactivity. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing modern chemistry.

In summary, methanol, (tributylstannyl)-, acetate (CAS No. 140139-12-4) stands out as a versatile and valuable compound with wide-ranging applications in organic synthesis, catalysis, and materials science. Its stability, reactivity, and compatibility with various reaction conditions make it an indispensable tool for chemists worldwide. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings will undoubtedly grow.